10.1039/C2CE25604E | Controlled synthesis of silver phosphate crystals with high photocatalytic activity and bacteriostatic activity†

Controlled synthesis of silver phosphate crystals with high photocatalytic activity and bacteriostatic activity†

CrystEngComm Pub Date: 2012-10-18 DOI: 10.1039/C2CE25604E

Abstract

Symmetrical silver phosphate (Ag₃PO₄) crystals with porous structure were grown by a facile controllable route in aqueous solution. The Ag₃PO₄ crystals have a cubic-type structure and the morphologies are distinctive under different conditions. The crystals had high purity, were well-crystallized and were free of secondary phases by powder X-ray diffraction, IR, Raman spectra, scan electron microscopy (SEM), transmission electron microscopy (TEM), and selected area electron diffraction (SAED). It is interesting that the different crystal faces of the crystals have high physical–chemical–biological activity and large surface areas, so as to act as high activity micro-reactors (HAMs). The HAMs can effectively improve the photocatalytic activity and bacteriostatic activity of the Ag₃PO₄ crystals. Furthermore, we proposed a possible growth mechanism and detailed morphology transformation process of Ag₃PO₄ crystals with different properties.

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Journal Name：CrystEngComm

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